4-[bis(2-methoxyethyl)sulfamoyl]-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-[bis(2-methoxyethyl)sulfamoyl]-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C21H24N4O8S2/c1-31-10-8-24(9-11-32-2)35(29,30)16-6-4-14(5-7-16)20(26)23-21-22-19-17(33-3)12-15(25(27)28)13-18(19)34-21/h4-7,12-13H,8-11H2,1-3H3,(H,22,23,26)
• InChI Key: LZPVCIHTKCUPBG-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCOC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(C=C(C=C3S2)[N+](=O)[O-])OC
• Molecular Formula: C21H24N4O8S2
• Molecular Weight: 524.6 g/mol
• CAS No.: 361160-08-9

Description

4-[bis(2-methoxyethyl)sulfamoyl]-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide is a sulfamoyl benzamide derivative featuring a benzothiazole core substituted with methoxy and nitro groups. The compound’s structure integrates a bis(2-methoxyethyl)sulfamoyl moiety attached to a benzamide scaffold, which is further linked to a 4-methoxy-6-nitro-1,3-benzothiazol-2-yl group.

Biological Activity

4-[bis(2-methoxyethyl)sulfamoyl]-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide is a compound that has garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C21H24N4O7S2
• Molecular Weight : 508.57 g/mol
• CAS Number : 6234-30-6
• Structure : The compound features a benzamide core substituted with a sulfamoyl group and a nitro-benzothiazole moiety, which are critical for its biological activity.

The biological activity of this compound is primarily attributed to its structural components, which enable interactions with various biological targets. Key mechanisms include:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit specific enzymes involved in disease pathways, potentially impacting cancer cell proliferation and survival.
• Antimicrobial Properties : Similar compounds have exhibited antibacterial and antifungal activities, suggesting that this compound may also possess similar properties.

Anticancer Activity

Recent studies have evaluated the anticancer potential of related benzothiazole derivatives. For instance:

• Case Study : A study on structurally similar compounds demonstrated significant inhibition of cancer cell lines (e.g., MDA-MB-231 and NUGC-3) with IC50 values in the micromolar range. These compounds were found to induce apoptosis in cancer cells, highlighting their potential as anticancer agents .

Antimicrobial Activity

Research indicates that benzothiazole derivatives are often screened for antimicrobial properties:

• In Vitro Studies : Compounds similar to 4-[bis(2-methoxyethyl)sulfamoyl]-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide have shown effective inhibition against various bacterial strains with minimal inhibitory concentrations (MICs) as low as 50 μg/mL .

Comparative Biological Activity Table

Activity Type	Related Compounds	IC50 / MIC Values	Reference
Anticancer	Benzothiazole derivatives	6.46 - 6.56 µM
Antimicrobial	Similar sulfamoyl compounds	50 μg/mL
Antiviral	Various substituted benzothiazoles	Varies

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural and functional similarities with several sulfamoyl benzamide derivatives and benzothiazole-containing molecules. Below is a detailed comparison based on substituents, physicochemical properties, and bioactivity:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Melting Point (°C)	Bioactivity/Notes	Reference
Target Compound : 4-[bis(2-methoxyethyl)sulfamoyl]-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide	Benzothiazole + benzamide	-NO₂, -OCH₃ (benzothiazole); bis(2-methoxyethyl)	N/A	Structural similarity to antifungal agents; potential enzyme inhibition inferred
LMM5 : 4-[benzyl(methyl)sulfamoyl]-N-[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]benzamide	1,3,4-Oxadiazole + benzamide	Benzyl-methyl sulfamoyl; 4-methoxyphenyl	N/A	Antifungal activity against C. albicans; thioredoxin reductase inhibitor
LMM11 : 4-[cyclohexyl(ethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	1,3,4-Oxadiazole + benzamide	Cyclohexyl-ethyl sulfamoyl; furan	N/A	Antifungal activity; enhanced solubility due to cyclohexyl group
5i : (S)-4-chloro-N-(4-(N-(2-oxotetrahydrofuran-3-yl)sulfamoyl)phenyl)benzamide	Benzamide + tetrahydrofuran	-Cl; tetrahydrofuran sulfamoyl	256–258	Chiral compound; no explicit bioactivity reported
EP 4 056 588 A1 Derivatives	Benzothiazole + sulfonamide	Varied aryl and alkyl sulfonamides	N/A	Patent references for kinase inhibitors; structural analogs in drug discovery

Key Observations :

Structural Variations: The target compound distinguishes itself with a nitro group on the benzothiazole ring, enhancing electrophilicity compared to halogenated analogs (e.g., 5i’s -Cl) .

Physicochemical Properties :

• Melting points for benzamide derivatives (e.g., 5i: 256–258°C) suggest high crystallinity, likely due to hydrogen bonding from sulfamoyl and amide groups . The target compound’s melting point is unreported but may align with this range.

Bioactivity Insights: Antifungal Activity: LMM5 and LMM11 inhibit C. Kinase Inhibition: Patent derivatives (EP 4 056 588 A1) with benzothiazole-sulfonamide scaffolds highlight this structural class’s relevance in kinase-targeted therapies, suggesting possible overlapping applications .

Synthetic Pathways :

• Sulfamoyl benzamides are typically synthesized via nucleophilic substitution (e.g., coupling sulfamoyl chlorides with amines) or Suzuki-Miyaura cross-coupling for aryl groups . The target compound’s synthesis may follow analogous routes.